Cas no 1219019-26-7 ((6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride)

(6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride is a chiral amine derivative with a fused pyrroloimidazole core structure. Its stereospecific (6R) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in medicinal chemistry, particularly for developing bioactive molecules targeting neurological and metabolic pathways. Its rigid bicyclic framework offers structural diversity for drug design, while the amine functionality allows for further derivatization. The product is typically supplied with analytical characterization (HPLC, NMR, MS) to ensure consistency and quality for research and industrial use.
(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride structure
1219019-26-7 structure
Product Name:(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride
CAS No:1219019-26-7
MF:C6H10ClN3
MW:159.616699695587
CID:1064678
PubChem ID:67356064
Update Time:2025-06-13

(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride
    • (R)-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-yl)amine hydrochloride
    • 1219019-26-7
    • (6R)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine;hydrochloride
    • SCHEMBL2302683
    • (R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine hydrochloride
    • (6R)-6,7-DIHYDRO-5H-PYRROLO[1,2-A]IMIDAZOL-6-AMINE HCL
    • AT24578
    • (6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride
    • Inchi: 1S/C6H9N3.ClH/c7-5-3-6-8-1-2-9(6)4-5;/h1-2,5H,3-4,7H2;1H/t5-;/m1./s1
    • InChI Key: QFSDEEQXHVJGNL-NUBCRITNSA-N
    • SMILES: Cl.N12C=CN=C1C[C@H](C2)N

Computed Properties

  • Exact Mass: 159.056
  • Monoisotopic Mass: 159.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 115
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2

Experimental Properties

  • PSA: 43.84000
  • LogP: 1.26880

(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride Security Information

(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D449985-25mg
(6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride
1219019-26-7
25mg
$ 207.00 2023-04-14
TRC
D449985-250mg
(6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride
1219019-26-7
250mg
$ 1642.00 2023-04-14
TRC
D449985-1g
(6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride
1219019-26-7
1g
$ 7600.00 2023-09-07

(6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride Related Literature

Additional information on (6R)-6,7-Dihydro-5H-pyrrolo1,2-aimidazol-6-amine Hydrochloride

Comprehensive Overview of (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride (CAS No. 1219019-26-7)

(6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride (CAS No. 1219019-26-7) is a specialized chiral compound with significant potential in pharmaceutical research and development. This imidazole derivative has garnered attention due to its unique structural properties, which make it a valuable intermediate in the synthesis of bioactive molecules. The compound's stereospecificity and amine functionality contribute to its versatility in drug design, particularly in targeting enzymes and receptors involved in metabolic and neurological pathways.

In recent years, the demand for chiral building blocks like (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride has surged, driven by the growing emphasis on precision medicine and personalized therapeutics. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and modulators for diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's hydrochloride salt form enhances its solubility and stability, making it more suitable for formulation studies.

One of the most frequently asked questions in scientific forums is: "What are the synthetic routes for (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride?" The synthesis typically involves multi-step organic reactions, including cyclization, amination, and chiral resolution techniques. Advanced methods such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric purity, which is critical for pharmacological efficacy.

The compound's molecular weight and physicochemical properties are also topics of interest. With a molecular formula of C7H11N3·HCl, it exhibits favorable lipophilicity and hydrogen-bonding capacity, which are essential for crossing biological membranes and interacting with target proteins. These attributes align with the current trend of optimizing drug-likeness in early-stage drug discovery.

Another hot topic is the patent landscape surrounding (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride. Several pharmaceutical companies have filed patents claiming its use in novel therapeutic agents, particularly for G-protein-coupled receptor (GPCR) modulation and kinase inhibition. This highlights the compound's potential to address unmet medical needs in areas like autoimmune diseases and metabolic syndromes.

From a regulatory perspective, (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride is classified as a non-hazardous research chemical under standard laboratory conditions. However, proper handling and storage are recommended to maintain its integrity. The compound's stability under various pH conditions and thermal degradation profile are often studied to ensure compatibility with different formulation matrices.

In conclusion, (6R)-6,7-Dihydro-5H-pyrrolo[1,2-a]imidazol-6-amine Hydrochloride (CAS No. 1219019-26-7) represents a promising scaffold in modern medicinal chemistry. Its chirality, bioavailability, and diverse applicability make it a focal point for researchers aiming to develop next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing drug discovery and biomedical innovation.

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